Cas no 2228765-33-9 (3-(2-{(tert-butoxy)carbonylamino}-4-(trifluoromethyl)phenyl)propanoic acid)

• Product Name: 3-(2-{(tert-butoxy)carbonylamino}-4-(trifluoromethyl)phenyl)propanoic acid
• CAS No: 2228765-33-9
• MF: C₁₅H₁₈F₃NO₄
• MW: 333.302935123444
• CID: 6485385
• PubChem ID: 165714754
• Update Time: 2025-10-11

3-(2-{(tert-butoxy)carbonylamino}-4-(trifluoromethyl)phenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-{(tert-butoxy)carbonylamino}-4-(trifluoromethyl)phenyl)propanoic acid
• EN300-1899632
• 3-(2-{[(tert-butoxy)carbonyl]amino}-4-(trifluoromethyl)phenyl)propanoic acid
• 2228765-33-9

• Inchi： 1S/C15H18F3NO4/c1-14(2,3)23-13(22)19-11-8-10(15(16,17)18)6-4-9(11)5-7-12(20)21/h4,6,8H,5,7H2,1-3H3,(H,19,22)(H,20,21)
• InChI Key： CIXDXXODVPQASK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(CCC(=O)O)=C(C=1)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 333.11879254g/mol
• Monoisotopic Mass: 333.11879254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-(2-{(tert-butoxy)carbonylamino}-4-(trifluoromethyl)phenyl)propanoic acid

Introduction to 3-(2-{(tert-butoxy)carbonylamino}-4-(trifluoromethyl)phenyl)propanoic acid (CAS No. 2228765-33-9)

3-(2-{(tert-butoxy)carbonylamino}-4-(trifluoromethyl)phenyl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228765-33-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, featuring a complex molecular structure, combines a tert-butoxy carbonylamino group with a trifluoromethyl-substituted aromatic ring, making it a versatile intermediate in the synthesis of biologically active molecules.

The presence of the trifluoromethyl group in the phenyl ring is particularly noteworthy, as this substitution pattern is frequently employed in medicinal chemistry to enhance metabolic stability, lipophilicity, and binding affinity to biological targets. The tert-butoxy carbonylamino moiety serves as a protective group for amino functions, allowing for selective modifications during synthetic pathways. This dual functionality makes the compound a valuable building block for the development of novel therapeutic agents.

In recent years, the demand for high-quality intermediates in drug discovery has surged, driven by advancements in computational chemistry and high-throughput screening techniques. 3-(2-{(tert-butoxy)carbonylamino}-4-(trifluoromethyl)phenyl)propanoic acid (CAS No. 2228765-33-9) fits into this landscape by providing researchers with a robust scaffold for designing molecules with enhanced pharmacokinetic properties. The trifluoromethyl group, in particular, has been extensively studied for its ability to modulate receptor interactions, leading to increased drug efficacy and reduced side effects.

One of the most compelling applications of this compound lies in its utility as a precursor for the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By incorporating the trifluoromethyl-substituted phenyl ring into kinase inhibitors, researchers can fine-tune binding interactions with high precision. For instance, studies have demonstrated that trifluoromethyl groups can increase binding affinity by altering electronic distributions and hydrophobicity at key binding sites.

The tert-butoxy carbonylamino group also offers flexibility in synthetic design. It can be selectively deprotected under mild acidic or basic conditions, allowing for controlled introduction of amino functionalities into downstream molecules. This feature is particularly useful in multi-step syntheses where orthogonal reaction conditions are required. The ability to manipulate these protective groups without compromising the integrity of other functional moieties makes 3-(2-{(tert-butoxy)carbonylamino}-4-(trifluoromethyl)phenyl)propanoic acid (CAS No. 2228765-33-9) an indispensable tool in medicinal chemistry.

Recent research has also highlighted the potential of this compound in developing antiviral agents. The structural motif present in 3-(2-{(tert-butoxy)carbonylamino}-4-(trifluoromethyl)phenyl)propanoic acid shares similarities with known viral protease inhibitors, which are critical for disrupting viral replication cycles. By leveraging computational modeling and structure-based drug design, scientists have identified derivatives of this compound that exhibit potent inhibitory activity against various viral enzymes. The trifluoromethyl group’s role in modulating hydrogen bonding and hydrophobic interactions has been particularly emphasized in optimizing antiviral efficacy.

Another emerging area of interest is the use of 3-(2-{(tert-butoxy)carbonylamino}-4-(trifluoromethyl)phenyl)propanoic acid (CAS No. 2228765-33-9) in designing neuroprotective agents. Neurodegenerative diseases such as Alzheimer’s and Parkinson’s are characterized by aberrant protein aggregation and oxidative stress. The compound’s ability to interact with biological targets through its aromatic and amine functionalities has prompted investigations into its potential as a chelating agent or modulator of neurotransmitter receptors. Preliminary studies suggest that derivatives of this compound may interfere with pathological protein fibrillization while maintaining neuronal function.

The synthesis of 3-(2-{(tert-butoxy)carbonylamino}-4-(trifluoromethyl)phenyl)propanoic acid (CAS No. 2228765-33-9) involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include nucleophilic aromatic substitution on a trifluoromethylated precursor followed by selective protection-deprotection strategies to install the amino function at the desired position. Advances in catalytic systems have enabled more efficient and sustainable routes to this intermediate, reducing reliance on hazardous reagents while maintaining high yields.

In conclusion, 3-(2-{(tert-butoxy)carbonylamino}-4-(trifluoromethyl)phenyl)propanoic acid represents a significant advancement in pharmaceutical chemistry due to its versatile structural features and broad applicability across multiple therapeutic areas. Its role as a key intermediate in drug development underscores its importance not only as a research tool but also as a potential candidate for future therapeutics. As research continues to uncover new biological targets and synthetic strategies, compounds like this will remain at the forefront of innovation in drug discovery.